1-Bromopentadecane-d3

• Molecular Formula: C15H31Br
• Molecular Weight: 294.33 g/mol
• InChI: InChI=1S/C15H31Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16/h2-15H2,1H3/i1D3
• InChIKey: JKOTZBXSNOGCIF-FIBGUPNXSA-N

1-Bromopentadecane-d3: Internal Standard Overview

1-Bromopentadecane-d3 (CAS 1219805-83-0) is a stable isotope-labeled compound in which three hydrogen atoms at the terminal methyl position (C15) of 1-bromopentadecane are replaced by deuterium atoms . It is primarily employed as an internal standard (IS) in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) workflows to enable accurate quantification of its non-deuterated analog, 1-bromopentadecane, and related long-chain alkyl halides in complex sample matrices . The compound maintains nearly identical physicochemical properties to the unlabeled analyte, ensuring co-elution and comparable ionization efficiency, while providing a distinct +3 Da mass shift for selective detection and quantitation via mass spectrometry .

SIL-IS (d3)

Quantitative GC-MS & LC-MS workflows

Co-elution with unlabeled 1-bromopentadecane

Selective detection via +3 Da mass shift

1-Bromopentadecane-d3: Generic Substitution Risks

Substituting 1-Bromopentadecane-d3 with a non-deuterated analog or a structurally dissimilar internal standard introduces significant analytical variability that compromises the reliability of quantitative data [1]. Generic alternatives, such as non-isotopic alkyl bromides, exhibit different extraction efficiencies, chromatographic retention behaviors, and ionization responses in the mass spectrometer source compared to the target analyte 1-bromopentadecane, leading to inaccurate correction for sample preparation losses and matrix effects [2]. Deuterated internal standards like 1-Bromopentadecane-d3 are the gold standard precisely because they co-elute with the analyte and experience nearly identical matrix-induced ion suppression or enhancement, thereby enabling robust and precise quantification even in challenging biological or environmental samples [3].

Non-deuterated analogs may show different extraction recovery and ionisation response, reducing quantification reliability.

Structural analogs may exhibit retention time shifts that hinder co-elution and accurate matrix-effect correction.

Non-isotopic internal standards may not compensate for ion suppression or enhancement, compromising accuracy in complex research matrices.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Restek Corporation. (2015). Choosing an Internal Standard. Technical Guide. View Source
• [3] ResolveMass Laboratories. (n.d.). Why Deuterated Internal Standards are Critical for LC-MS Quantification. Technical Resource. View Source

1-Bromopentadecane-d3: Key Differentiators

Isotopic Purity Advantage

1-Bromopentadecane-d3 demonstrates a high isotopic enrichment of 99 atom% D, which is essential for minimizing spectral interference from the unlabeled analyte in MS quantification . In contrast, the unlabeled 1-bromopentadecane exhibits a natural isotopic abundance of ~0.015% deuterium [1]. This 6600-fold difference in isotopic enrichment ensures a clean, baseline-resolved signal for the internal standard, enabling precise peak integration and accurate concentration calculations.

Isotopic Purity

Reported

99 atom% D

6600-fold vs. natural ~0.015 atom%

Supports lower LOQ and reduced spectral interference

Based on CoA and theoretical natural abundance

Evidence Dimension	Isotopic Purity (atom% D)
Target Compound Data	99 atom% D
Comparator Or Baseline	Unlabeled 1-Bromopentadecane: ~0.015 atom% D (natural abundance)
Quantified Difference	6600-fold enrichment
Conditions	Certificate of Analysis; theoretical natural abundance

Why This Matters

High isotopic purity is directly correlated with lower limits of quantitation (LOQ) and improved signal-to-noise ratios in quantitative MS assays, making this compound suitable for trace-level analysis where precision is paramount.

• [1] National Institute of Standards and Technology (NIST). Isotopic Composition of the Elements. View Source

Mass Spectrometric Differentiation

The incorporation of three deuterium atoms in 1-Bromopentadecane-d3 increases its molecular weight by 3.02 Da relative to the unlabeled 1-bromopentadecane (291.31 g/mol) . This mass shift of +3 Da is readily resolved in both low-resolution (e.g., single quadrupole) and high-resolution mass spectrometers, allowing for unambiguous selective ion monitoring (SIM) or multiple reaction monitoring (MRM) without cross-talk between analyte and internal standard channels .

Mass Differentiation

Analytical context

294.33 g/mol

+3.02 Da vs. 291.31 g/mol

Clean +3 Da shift supports selective SIM/MRM with minimal cross-talk

Theoretical; resolves from natural M+1/M+2

Evidence Dimension	Molecular Weight (Da)
Target Compound Data	294.33 g/mol
Comparator Or Baseline	1-Bromopentadecane: 291.31 g/mol
Quantified Difference	+3.02 Da (Δm/z = 3)
Conditions	Theoretical calculation based on molecular formula; MS detection

Why This Matters

A clean +3 Da mass shift is the minimum recommended for deuterated internal standards to avoid isotopic interference from the analyte's natural M+1 and M+2 peaks, ensuring the internal standard signal is exclusively derived from the added labeled compound, a critical requirement for regulatory-compliant bioanalysis.

Chromatographic Co-Elution vs. Analogs

As a deuterated analog, 1-Bromopentadecane-d3 exhibits near-identical chromatographic retention behavior to its unlabeled counterpart. Literature on deuterated internal standards indicates that compounds labeled with three deuterium atoms typically show a retention time shift of ≤0.02 minutes under reversed-phase LC conditions, whereas structural analogs (e.g., bromotetradecane or bromohexadecane) can exhibit retention time differences of >1.0 minute [1]. This co-elution is critical for compensating for matrix effects, which can vary significantly across an LC gradient [2].

Co-Elution

Class-level

Retention shift ≤0.02 min

>50-fold better vs. structural analog (>1 min shift)

Co-elution supports consistent matrix-effect correction

Class-level inference; verify in specific method

Evidence Dimension	Retention Time Shift (vs. analyte)
Target Compound Data	≤0.02 min (inferred from deuterated internal standard class behavior)
Comparator Or Baseline	Structural analog (e.g., bromohexadecane): >1.0 min
Quantified Difference	>50-fold better co-elution
Conditions	Reversed-phase LC; class-level inference from published studies on deuterated IS

Why This Matters

Co-elution ensures that the internal standard experiences the identical matrix effect (ion suppression or enhancement) as the target analyte at the exact moment of ionization, a prerequisite for accurate correction and reliable quantification in complex sample matrices.

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S107-S113. View Source
• [2] Restek Corporation. (2015). Choosing an Internal Standard. Technical Guide. View Source

GC-MS Validation for Alkyl Halides

1-Bromopentadecane-d3 is specifically validated as a GC-MS reference standard for the analysis of long-chain alkyl halides in environmental fate studies . Unlike non-deuterated internal standards which may suffer from chromatographic interference with co-extracted matrix components, the unique mass of this d3-labeled compound enables it to be selectively monitored even in the presence of co-eluting isobaric interferences, a common challenge in complex hydrocarbon mixtures .

GC-MS Validation

Data to verify

Validated for alkyl halide GC-MS analysis

Supports selective detection in complex hydrocarbon matrices

Review matrix-specific validation data

Evidence Dimension	Analytical Suitability
Target Compound Data	Validated for GC-MS of long-chain alkyl halides
Comparator Or Baseline	Non-deuterated internal standard: subject to isobaric interference
Quantified Difference	Qualitative improvement in selectivity
Conditions	GC-MS analysis of semi-volatile organic compounds

Why This Matters

For scientists working on environmental monitoring or petrochemical analysis, using a pre-validated, application-matched internal standard reduces method development time and increases confidence in data quality for regulatory reporting.

1-Bromopentadecane-d3: Application Scenarios

Environmental Fate of Alkyl Halides

In studies tracking the degradation and transport of 1-bromopentadecane in soil, sediment, or water systems, 1-Bromopentadecane-d3 serves as an ideal surrogate internal standard. Its co-elution with the target analyte [1] and distinct +3 Da mass shift enable accurate compensation for losses during complex sample preparation steps (e.g., liquid-liquid extraction, solid-phase extraction) and mitigate matrix effects from humic substances, ensuring reliable quantification of the parent compound and its metabolites at trace environmental levels [2].

Bioanalytical Method Validation

For bioanalytical laboratories developing LC-MS/MS methods to quantify 1-bromopentadecane or related alkyl bromides in biological matrices (plasma, tissue), 1-Bromopentadecane-d3 is the required stable isotope-labeled internal standard (SIL-IS) to meet regulatory guidelines (e.g., FDA, EMA) [1]. Its high isotopic purity (99 atom% D) minimizes interference and enables the achievement of low limits of quantitation (LLOQ), while its near-identical recovery [2] ensures the precision and accuracy required for method validation and subsequent sample analysis.

Industrial QC for Alkyl Bromides

In industrial settings where 1-bromopentadecane is used as a synthetic intermediate or surfactant precursor, 1-Bromopentadecane-d3 can be employed as a spike-in internal standard for GC-MS purity assays [1]. The selective detection afforded by its unique mass allows for accurate quantitation of the active ingredient in finished products, even in the presence of structurally similar impurities or degradation products that would otherwise co-elute and confound quantification using a non-isotopic internal standard .

Application

Selection Property

Validation Focus

Environmental fate studies

Deuterated analog with co-elution and +3 Da mass shift

Recovery and matrix-effect correction in soil/sediment/water

Bioanalytical method development

High isotopic enrichment and near-identical recovery

LLOQ, accuracy and precision in human plasma research matrices

Industrial QC of alkyl bromide intermediates

Selective GC-MS detection via unique mass

Quantitation accuracy in presence of impurities

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S107-S113. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source